Cas no 1021089-37-1 (3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021089-37-1
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 6361252
• PubChem ID: 42065017
• Update Time: 2025-10-31

3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-(3-methoxybenzoyl)-3-(phenylmethyl)-
• F2240-0028
• 1021089-37-1
• NCGC00451587-01
• AKOS021651230

• Inchi： 1S/C22H23N3O4/c1-29-18-9-5-8-17(14-18)19(26)24-12-10-22(11-13-24)20(27)25(21(28)23-22)15-16-6-3-2-4-7-16/h2-9,14H,10-13,15H2,1H3,(H,23,28)
• InChI Key： MYOXMXWYESTBRY-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC(OC)=C3)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 10.00±0.20(Predicted)

Additional information on 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021089-37-1)

3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by the CAS number 1021089-37-1, belongs to a class of molecules known for their versatility in drug design and development. The presence of multiple functional groups, including benzyl and methoxybenzoyl substituents, as well as a triazaspiro scaffold, makes this molecule a promising candidate for further investigation in various therapeutic areas.

The spirocyclic structure of 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione contributes to its distinct chemical properties and reactivity. Spirocyclic compounds are known for their rigidity and stability, which can be advantageous in the design of bioactive molecules. The triazole ring within the triazaspiro framework introduces additional potential sites for interaction with biological targets, enhancing the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory agents. Additionally, the benzyl and methoxybenzoyl groups may contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability.

In vitro studies have begun to unravel the mechanistic aspects of 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, revealing its potential as a modulator of key signaling pathways. For instance, preliminary data indicate that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in pain and inflammation. Furthermore, its ability to interact with other enzymes and receptors suggests broader therapeutic applications.

The synthesis of 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and ring-closing reactions that highlight the ingenuity of modern synthetic methodologies. The successful preparation of this compound not only demonstrates the synthetic chemist's ability to construct complex molecular architectures but also opens up new avenues for derivative synthesis and structure-activity relationship (SAR) studies.

As research progresses, 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is poised to play a crucial role in the development of novel therapeutic agents. Its unique structural features and promising biological activities make it an attractive scaffold for further medicinal chemistry investigations. Collaborative efforts between synthetic chemists and biologists will be essential in optimizing this compound's pharmacological profile and advancing it towards clinical applications.

The integration of high-throughput screening technologies with traditional biochemical assays has accelerated the discovery process for bioactive molecules like 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. These approaches allow researchers to rapidly evaluate large libraries of compounds for activity against diverse biological targets. The identification of hit compounds can then be followed by structural optimization to improve potency and selectivity.

Future studies on 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione should focus on elucidating its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and guide the design of next-generation derivatives with enhanced efficacy.

The versatility of spirocyclic compounds in medicinal chemistry is well-documented, and 3-benzyl-8-(3-methoxybenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. This approach not only simplifies drug design but also increases the likelihood of discovering novel bioactive molecules with improved pharmacological properties.

In conclusion, 1021089-37-1 is a structurally intriguing compound with significant potential in drug discovery and development。 Its unique spirocyclic scaffold， functional groups，and promising biological activities make it a valuable asset in medicinal chemistry。 As research continues，this molecule is expected to contribute to the development of innovative therapeutic agents that address unmet medical needs。